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Compound of Interest

Compound Name: Mtb ATP synthase-IN-1

Cat. No.: B10854837 Get Quote

Essential Safety and Handling Guide for Mtb ATP
synthase-IN-1
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidelines, and

disposal plans for the handling of Mtb ATP synthase-IN-1. Adherence to these procedures is

critical for ensuring laboratory safety and minimizing risk.

Mtb ATP synthase-IN-1 is a potent inhibitor of Mycobacterium tuberculosis (Mtb) ATP

synthase.[1][2][3] While it demonstrates low cytotoxicity in some contexts, its specific

toxicological properties are not fully characterized.[2] Therefore, it must be handled with care,

assuming it is a potentially hazardous substance.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Mtb ATP synthase-IN-1 is provided

below.
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Property Value

CAS Number 2642394-38-3[1][4]

Molecular Formula C17H13N3O4[1][4]

Molecular Weight 323.308 g/mol [1][4]

Appearance Powder[1]

Storage (Powder) 2 years at -20°C[1]

Storage (in DMSO) 2 weeks at 4°C, 6 months at -80°C[1]

Hazard Identification and Precautionary Measures
The Safety Data Sheet (SDS) for Mtb ATP synthase-IN-1 indicates the following hazards and

precautionary statements.[4]

Acute Oral Toxicity: Harmful if swallowed (Category 4).[4]

Aquatic Toxicity: Very toxic to aquatic life with long-lasting effects (Category 1).[4]

Precautionary Statements:[4]

Wash skin thoroughly after handling.

Do not eat, drink, or smoke when using this product.

Avoid release to the environment.

If swallowed, call a poison center or doctor if you feel unwell.

Rinse mouth.

Collect spillage.

Dispose of contents/container to an approved waste disposal plant.
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The following PPE is mandatory when handling Mtb ATP synthase-IN-1 to minimize exposure

and ensure personal safety.

PPE Category Specific Requirements

Eye Protection

Chemical splash goggles that provide a snug fit

to prevent any substances from getting into the

eyes.[5][6] A face shield should be worn in

addition to goggles when there is a risk of

splashing.[5][7]

Hand Protection

Chemical-resistant gloves, such as nitrile or

neoprene, must be worn.[5] Gloves should be

inspected for any damage before use and

disposed of properly after handling the

compound.[8]

Body Protection

A lab coat is required.[6] For procedures with a

higher risk of contamination, chemical-resistant

coveralls or an apron should be worn.[5][8]

Respiratory Protection

Work should be conducted in a certified

chemical fume hood to avoid inhalation of the

powder.[4] If a fume hood is not available, a

respirator with an appropriate cartridge for

organic vapors and particulates should be used.

[5][8]

Foot Protection
Closed-toe shoes are required in the laboratory

at all times.[8]

Experimental Workflow for Handling Mtb ATP
synthase-IN-1
The following diagram outlines the standard procedure for safely handling Mtb ATP synthase-
IN-1 in a laboratory setting.
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Caption: Workflow for safe handling of Mtb ATP synthase-IN-1.
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Disposal Plan
Proper disposal of Mtb ATP synthase-IN-1 and associated waste is crucial to prevent

environmental contamination and ensure safety.

Waste Segregation and Disposal Workflow:

Waste Generation

Disposal Path

Solid Waste
(Contaminated Gloves, Weigh Paper, etc.)

Designated Solid
Hazardous Waste Container

Liquid Waste
(Unused Solutions, Contaminated Solvents)

Designated Liquid
Hazardous Waste Container

Contaminated Sharps
(Needles, Pipette Tips)

Puncture-Proof
Sharps Container

Dispose through an Approved
Waste Disposal Plant

Click to download full resolution via product page

Caption: Disposal plan for Mtb ATP synthase-IN-1 waste.

Key Disposal Steps:

Solid Waste: All solid waste, including contaminated gloves, weigh paper, and pipette tips,

should be collected in a designated, clearly labeled hazardous waste container.

Liquid Waste: Unused solutions of Mtb ATP synthase-IN-1 and contaminated solvents must

be collected in a designated, leak-proof hazardous waste container. Do not pour down the

drain.

Decontamination: All glassware and surfaces should be decontaminated with an appropriate

solvent (e.g., ethanol) and the cleaning materials disposed of as solid hazardous waste.
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Final Disposal: All waste containers must be sealed and disposed of through an approved

waste disposal facility, following all local and institutional regulations.[4]

By adhering to these guidelines, researchers can safely handle Mtb ATP synthase-IN-1,

minimizing personal and environmental risks. Always consult your institution's specific safety

protocols and the full Safety Data Sheet before beginning any work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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